Ethynodiol Diacetate and Ethinyl Estradiol
Overview
Description
Ethynodiol Diacetate and Ethinyl Estradiol, also known as Ethynodiol Diacetate and Ethinyl Estradiol, is a useful research compound. Its molecular formula is C44H56O6 and its molecular weight is 680.9 g/mol. The purity is usually 95%.
The exact mass of the compound Ethynodiol Diacetate and Ethinyl Estradiol is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Human Drugs -> FDA Approved Drug Products with Therapeutic Equivalence Evaluations (Orange Book) -> Active Ingredients. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality Ethynodiol Diacetate and Ethinyl Estradiol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethynodiol Diacetate and Ethinyl Estradiol including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
8075-78-3 |
|---|---|
Product Name |
Ethynodiol Diacetate and Ethinyl Estradiol |
Molecular Formula |
C44H56O6 |
Molecular Weight |
680.9 g/mol |
IUPAC Name |
[(3S,8R,9S,10R,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate;(8R,9S,13S,14S,17R)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
InChI |
InChI=1S/C24H32O4.C20H24O2/c1-5-24(28-16(3)26)13-11-22-21-8-6-17-14-18(27-15(2)25)7-9-19(17)20(21)10-12-23(22,24)4;1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,14,18-22H,6-13H2,2-4H3;1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t18-,19-,20+,21+,22-,23-,24-;16-,17-,18+,19+,20+/m01/s1 |
InChI Key |
STZJJZZLAXIFHB-DIRPKPHOSA-N |
Isomeric SMILES |
CC(=O)O[C@H]1CC[C@@H]2[C@H]3CC[C@]4([C@H]([C@@H]3CCC2=C1)CC[C@]4(C#C)OC(=O)C)C.C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=C3C=CC(=C4)O |
SMILES |
CC(=O)OC1CCC2C3CCC4(C(C3CCC2=C1)CCC4(C#C)OC(=O)C)C.CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
Canonical SMILES |
CC(=O)OC1CCC2C3CCC4(C(C3CCC2=C1)CCC4(C#C)OC(=O)C)C.CC12CCC3C(C1CCC2(C#C)O)CCC4=C3C=CC(=C4)O |
synonyms |
(17 alpha)-19-norpregna-1,3,5(10)-trien-20-yne-3,17-diol, mixt. with (3 beta,17 alpha)-19-norpregn-4-en-20-yne-3,17-diol diacetate Bisecurin II Conova 30 Demulen Lestrin Ovulen 50 Ovulen-50 SC 11800 EE SC-11800 EE |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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